Cas no 2381-34-2 (Benzo[c]phenanthrene,6-methyl-)

Benzo[c]phenanthrene,6-methyl- structure
2381-34-2 structure
Product Name:Benzo[c]phenanthrene,6-methyl-
CAS No:2381-34-2
MF:C19H14
MW:242.314465045929
CID:258497
PubChem ID:16934
Update Time:2025-04-19

Benzo[c]phenanthrene,6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]phenanthrene,6-methyl-
    • 1-Methyl-3,4-benzphenanthrene
    • 6-methylbenzo[c]phenanthrene
    • 6-Methyl-3,4-benzophenanthrene
    • NSC 171294
    • 6-Methylbenzo(c)phenanthrene
    • BAE2WK20M5
    • NSC-171294
    • NSC171294
    • 6-Methylbenzo[c]phenanthrene #
    • DTXSID70178523
    • QNUGANMBYPOJHA-UHFFFAOYSA-N
    • WLN: L C6 B666J J1
    • BENZO(c)PHENANTHRENE, 6-METHYL-
    • Benzo[c]phenanthrene, 6-methyl-
    • BRN 2329426
    • UNII-BAE2WK20M5
    • 1-Methyl-3,4-benzphenanthren
    • 2381-34-2
    • Inchi: 1S/C19H14/c1-13-12-15-7-3-5-9-18(15)19-16(13)11-10-14-6-2-4-8-17(14)19/h2-12H,1H3
    • InChI Key: QNUGANMBYPOJHA-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C=CC1=C(C)C=C1C=CC=CC=21

Computed Properties

  • Exact Mass: 242.10962
  • Monoisotopic Mass: 242.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 6

Experimental Properties

  • Density: 1.1011 (estimate)
  • Melting Point: 81.75°C
  • Boiling Point: 320.14°C (rough estimate)
  • Flash Point: 217.8°C
  • Refractive Index: 1.4750 (estimate)
  • PSA: 0
  • LogP: 5.45460

Benzo[c]phenanthrene,6-methyl- Related Literature

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